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Bilateral vocal fold paralysis (BVFP) presents a significant clinical challenge, primarily
characterized by airway obstruction. Laryngeal reinnervation techniques offer a dynamic
surgical solution aimed at restoring vocal fold function, thereby improving breathing, voice, and
swallowing. The two main strategies involve either unilateral or bilateral reinnervation of the
laryngeal muscles. This guide provides a detailed comparison of the outcomes, supported by
experimental data, to inform research and clinical perspectives in the management of BVFP.

Comparison of Quantitative Outcomes

The decision between unilateral and bilateral reinnervation in BVFP is influenced by the
surgical technique and the specific goals for the patient. The Nerve-Muscle Pedicle (NMP)
technique has been historically used for both unilateral and bilateral vocal fold paralysis,
offering a basis for comparing success rates. More recently, bilateral selective laryngeal
reinnervation (BSLR) has emerged as a sophisticated approach specifically for BVFP.
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Outcome Measure

Unilateral
Reinnervation
(NMP Technique for
Unilateral VFP)

Bilateral
Reinnervation
(NMP Technique for
BVFP)

Bilateral Selective
Laryngeal
Reinnervation
(BSLR for BVFP)

Overall Success Rate

88%][1]

74%][1]

Not directly reported
as a single
percentage; success
is measured by
decannulation and

functional recovery.

Decannulation Rate

Not applicable
(primarily for unilateral

paralysis)

Data not consistently
reported for NMP
alone.

In a pediatric case
series, all 8 patients
were successfully
decannulated.[2] In
another study, all 5
adult patients were
tracheostomy-free
after a minimum
follow-up of 48

months.

Airway Restoration

Not the primary goal.

Successful airway
restoration, but with a
late deterioration (2-5
years post-surgery) in
approximately 17% of
cases due to
cricoarytenoid
arthritis.[1]

Successful in
restoring inspiratory
abduction. In one
study, 2 patients
showed complete
bilateral abductor
movement, and 2
showed partial
bilateral or unilateral

movement.

Voice Quality

Generally good voice
correction that is
maintained
indefinitely.[1]

Voice outcomes are
considered, but airway

is the priority.

Voice quality, as
measured by the
GRBAS scale,

improved in 6 of 8
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pediatric patients in

one study.[2]

Normal swallowing
) ) was recovered in all
Swallowing Function Generally preserved. Generally preserved. ] )
patients in one adult

study.

Experimental Protocols
Nerve-Muscle Pedicle (NMP) Flap Technique

The NMP technique aims to reinnervate the posterior cricoarytenoid (PCA) muscle to restore
abduction of the vocal fold.

Objective: To provide an active, neurologically intact muscle-nerve unit to the paralyzed PCA

muscle.

Methodology:

Incision and Exposure: A horizontal cervical incision is made, and the strap muscles are
retracted to expose the ansa cervicalis nerve and the omohyoid muscle.

» Pedicle Harvest: A small block of the omohyoid muscle is harvested with its innervating
branch from the ansa cervicalis nerve and its blood supply intact.

e Laryngeal Exposure: The thyroid cartilage is rotated to expose the PCA muscle.

» Implantation: A pocket is created within the PCA muscle, and the NMP flap is sutured into
this pocket, ensuring contact between the nerve-muscle pedicle and the denervated muscle
fibers.

Closure: The larynx is returned to its normal position, and the incision is closed in layers.

Bilateral Selective Laryngeal Reinnervation (BSLR)

BSLR is a more complex procedure that aims to separately reinnervate the abductor and
adductor muscles of the larynx to restore more physiological vocal fold movement.
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Objective: To provide separate and appropriate neural inputs to the PCA muscles for
inspiration-induced abduction and to the adductor muscles for phonation and swallowing.

Methodology:

¢ Incision and Nerve Identification: A bilateral cervical incision is made. The recurrent laryngeal
nerves (RLNSs), phrenic nerve, and ansa cervicalis are identified.

e Donor Nerve Preparation:

o For Abduction: A branch of the phrenic nerve (often from the C3 root) is identified and
transected. A nerve graft (e.g., from the great auricular nerve) is often used.

o For Adduction: The ansa cervicalis or the thyrohyoid branch of the hypoglossal nerve is
identified.

» Recipient Nerve Preparation: The RLN is dissected, and its branches to the abductor (PCA)
and adductor muscles are isolated.

e Neurorrhaphy (Nerve Anastomosis):

o Abductor Pathway: The phrenic nerve (or graft) is coapted to the distal stump of the RLN
branch innervating the PCA muscle, typically on both sides.

o Adductor Pathway: The ansa cervicalis is anastomosed to the distal stump of the RLN
branch innervating the adductor muscles, also bilaterally.

o Closure: The incisions are closed in layers.

Visualizing the Reinnervation Strategies

To better understand the surgical workflows, the following diagrams illustrate the key steps in
unilateral NMP and bilateral selective reinnervation.
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Unilateral Nerve-Muscle Pedicle (NMP) Reinnervation Workflow.
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Bilateral Selective Laryngeal Reinnervation (BSLR) Workflow.
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 To cite this document: BenchChem. [Unilateral vs. Bilateral Reinnervation in Bilateral Vocal
Fold Paralysis: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5387700#comparing-outcomes-of-unilateral-vs-
bilateral-reinnervation-in-bvfp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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